Cas no 919198-43-9 (4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester)

• Product Name: 4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester
• CAS No: 919198-43-9
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 765292
• PubChem ID: 71425450
• Update Time: 2025-04-19

4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester
• ethyl 2-hexyl-3-hydroxy-5-oxododec-3-enoate
• 919198-43-9
• DTXSID90844233

• Inchi： 1S/C20H36O4/c1-4-7-9-11-12-14-17(21)16-19(22)18(20(23)24-6-3)15-13-10-8-5-2/h16,18,22H,4-15H2,1-3H3
• InChI Key： MTCWIMFXEAURKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=CC(CCCCCCC)=O)O)CCCCCC)=O

Computed Properties

• Exact Mass: 340.26135963g/mol
• Monoisotopic Mass: 340.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 63.6Ų